2,4-Dichloro-5-[(6-ethoxy-1,3-benzothiazol-2-yl)sulfamoyl]benzoic acid

• IUPAC Name: 2,4-dichloro-5-[(6-ethoxy-1,3-benzothiazol-2-yl)sulfamoyl]benzoic acid
• InChI: InChI=1S/C16H12Cl2N2O5S2/c1-2-25-8-3-4-12-13(5-8)26-16(19-12)20-27(23,24)14-6-9(15(21)22)10(17)7-11(14)18/h3-7H,2H2,1H3,(H,19,20)(H,21,22)
• InChI Key: AXVDRFNYZSGRIB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NS(=O)(=O)C3=C(C=C(C(=C3)C(=O)O)Cl)Cl
• Molecular Formula: C16H12Cl2N2O5S2
• Molecular Weight: 447.3 g/mol

Description

2,4-Dichloro-5-[(6-ethoxy-1,3-benzothiazol-2-yl)sulfamoyl]benzoic acid, also known as Ebselen, is a synthetic organic compound that has gained significant attention in scientific research due to its potential therapeutic applications. Ebselen is a member of the seleno-organic drug family and is a potent antioxidant, anti-inflammatory, and neuroprotective agent. In

Scientific Research Applications

2,4-Dichloro-5-[(6-ethoxy-1,3-benzothiazol-2-yl)sulfamoyl]benzoic acid has been extensively studied for its potential therapeutic applications in various diseases. It has shown promising results in the treatment of neurological disorders, such as Alzheimer's disease, Parkinson's disease, and stroke. This compound has also been studied for its anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Moreover, this compound has been shown to have anti-cancer properties, making it a promising candidate for cancer therapy.

Mechanism of Action

2,4-Dichloro-5-[(6-ethoxy-1,3-benzothiazol-2-yl)sulfamoyl]benzoic acid exerts its therapeutic effects through multiple mechanisms of action. It acts as a potent antioxidant by scavenging reactive oxygen species and reducing oxidative stress. This compound also modulates various signaling pathways, such as the nuclear factor-kappa B (NF-κB) pathway, which is involved in inflammation and cell survival. Additionally, this compound has been shown to have an inhibitory effect on various enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, improve mitochondrial function, and enhance neuroprotection. This compound has also been shown to have anti-cancer properties by inhibiting tumor growth and inducing apoptosis in cancer cells. Moreover, this compound has been shown to have a protective effect on the cardiovascular system by reducing oxidative stress and improving endothelial function.

Advantages and Limitations for Lab Experiments

2,4-Dichloro-5-[(6-ethoxy-1,3-benzothiazol-2-yl)sulfamoyl]benzoic acid has several advantages for lab experiments. It is a well-established compound with a known synthesis method, making it easy to obtain. This compound has also been extensively studied, and its mechanism of action is well understood, making it a valuable tool for research. However, this compound has some limitations for lab experiments. It has low solubility in water, which can limit its use in some experiments. Moreover, this compound has a high reactivity towards thiol groups, which can interfere with some assays.

Future Directions

There are several future directions for 2,4-Dichloro-5-[(6-ethoxy-1,3-benzothiazol-2-yl)sulfamoyl]benzoic acid research. One potential direction is the development of this compound-based drugs for the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another potential direction is the development of this compound-based drugs for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Moreover, this compound has shown promise as an anti-cancer agent, and future research could focus on its potential use in cancer therapy. Additionally, the development of new this compound derivatives with improved solubility and selectivity could expand its use in various research applications.
In conclusion, this compound is a promising compound with potential therapeutic applications in various diseases. Its well-established synthesis method, well-understood mechanism of action, and extensive research make it a valuable tool for scientific research. Further research is needed to fully explore its therapeutic potential and develop new this compound-based drugs for the treatment of various diseases.

Synthesis Methods

2,4-Dichloro-5-[(6-ethoxy-1,3-benzothiazol-2-yl)sulfamoyl]benzoic acid is synthesized by a multi-step process that involves the reaction of 2,4-dichlorobenzoic acid with 2-aminoethanol to form 2,4-dichloro-5-[(2-hydroxyethyl)amino]benzoic acid. This compound is then reacted with 6-ethoxy-1,3-benzothiazol-2-amine to form the final product, this compound. The synthesis of this compound is a well-established process and has been optimized for large-scale production.